Cas no 1240528-37-3 (1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride)
1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- [1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride
- (1-(4-Chlorophenyl)ethyl)hydrazine dihydrochloride
- 1-(4-chlorophenyl)ethylhydrazine;dihydrochloride
- 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride
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- Inchi: 1S/C8H11ClN2.2ClH/c1-6(11-10)7-2-4-8(9)5-3-7;;/h2-6,11H,10H2,1H3;2*1H
- InChI Key: FLCZVBRTXAISBU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C)NN.Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 111
- Topological Polar Surface Area: 38
1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376313-10mg |
[1-(4-Chlorophenyl)ethyl]hydrazine Dihydrochloride |
1240528-37-3 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376313-50mg |
[1-(4-Chlorophenyl)ethyl]hydrazine Dihydrochloride |
1240528-37-3 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C376313-100mg |
[1-(4-Chlorophenyl)ethyl]hydrazine Dihydrochloride |
1240528-37-3 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Enamine | EN300-64113-0.05g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 0.05g |
$182.0 | 2023-02-13 | ||
| Enamine | EN300-64113-0.1g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 0.1g |
$272.0 | 2023-02-13 | ||
| Enamine | EN300-64113-0.25g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 0.25g |
$389.0 | 2023-02-13 | ||
| Enamine | EN300-64113-0.5g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 0.5g |
$612.0 | 2023-02-13 | ||
| Enamine | EN300-64113-1.0g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 1.0g |
$785.0 | 2023-02-13 | ||
| Enamine | EN300-64113-2.5g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 2.5g |
$1539.0 | 2023-02-13 | ||
| Enamine | EN300-64113-5.0g |
[1-(4-chlorophenyl)ethyl]hydrazine dihydrochloride |
1240528-37-3 | 5.0g |
$2277.0 | 2023-02-13 |
1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride
Recent Advances in the Study of 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride (CAS: 1240528-37-3)
1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride (CAS: 1240528-37-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel pharmacophores and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug discovery.
One of the most notable advancements in the study of 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride is its role in the synthesis of monoamine oxidase (MAO) inhibitors. MAO inhibitors are critical in the treatment of neurological disorders such as Parkinson's disease and depression. Researchers have demonstrated that this compound can serve as a versatile building block for the development of selective MAO-B inhibitors, which exhibit enhanced efficacy and reduced side effects compared to traditional treatments. The structural flexibility of 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride allows for the introduction of various substituents, enabling the fine-tuning of inhibitory activity.
In addition to its applications in neurology, recent studies have explored the anticancer properties of derivatives synthesized from 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride. Preliminary in vitro and in vivo experiments have shown that these derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of hydrazine-based compounds derived from 1240528-37-3 exhibited potent inhibitory effects on the proliferation of breast cancer cells. These findings highlight the compound's potential as a scaffold for the development of new anticancer agents.
The synthesis and characterization of 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride have also been refined in recent years. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a recent publication in Organic Process Research & Development described a one-pot synthesis method that significantly reduces the use of hazardous reagents and improves yield. Such innovations are crucial for scaling up production and ensuring the compound's availability for further research and clinical applications.
Despite these promising developments, challenges remain in the clinical translation of 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives to enhance their therapeutic potential.
In conclusion, 1-(4-Chlorophenyl)ethylhydrazine Dihydrochloride (CAS: 1240528-37-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in the development of MAO inhibitors and anticancer agents, coupled with advancements in synthetic methodologies, underscore its significance. Future research should prioritize addressing the remaining challenges to fully realize its therapeutic potential.
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